![molecular formula C14H8BrNO3 B8340714 2-(4-Bromophenyl)benzo[d]oxazole-4-carboxylic acid](/img/structure/B8340714.png)
2-(4-Bromophenyl)benzo[d]oxazole-4-carboxylic acid
Cat. No. B8340714
M. Wt: 318.12 g/mol
InChI Key: AJYCALGRSLOOFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08088760B2
Procedure details
To a suspension of 3-hydroxyanthranilic acid (0.153 g, 1.0 mmol) in toluene (10 mL) was added 4-bromobenzoyl chloride (0.603 g, 3.0 mmol) followed by pyridine (0.275 g, 3.5 mmol) at room temperature. The resulting mixture was stirred at room temperature for 30 minutes then heated to 80° C. for 1 hr. After this time the reaction was cooled and poured into a mixture of ethyl acetate (50 mL) and 5% aqueous hydrochloric acid (20 mL). Subsequent separation of the layers, drying the organic over anhydrous magnesium sulfate and filtration afforded a solution. After removal of the solvent, the residue was dissolved in toluene (20 mL) and the solution treated with 4-methylbenzenesulfonic acid (0.4 g, 2.1 mmol). The reaction mixture was then heated to reflux overnight. After this time the reaction was cooled and poured into water (100 mL), the organic layer was separated, washed with water (100 mL), dried over anhydrous magnesium sulfate, filtered and concentrated to a solid. Re-crystallization of this solid from acetate gave 2-(4-bromophenyl)benzo[d]oxazole-4-carboxylic acid as a white solid (0.075 g, yield 24%). LC-MS (ESI) m/z 320 [M+1]+.
Name
Yield
24%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:4]([C:5]([OH:7])=[O:6])[C:3]=1[NH2:11].[Br:12][C:13]1[CH:21]=[CH:20][C:16]([C:17](Cl)=O)=[CH:15][CH:14]=1.N1C=CC=CC=1.Cl.CC1C=CC(S(O)(=O)=O)=CC=1>C1(C)C=CC=CC=1.O.C(OCC)(=O)C>[C:5]([O-:7])(=[O:6])[CH3:4].[Br:12][C:13]1[CH:21]=[CH:20][C:16]([C:17]2[O:1][C:2]3[C:3](=[C:4]([C:5]([OH:7])=[O:6])[CH:8]=[CH:9][CH:10]=3)[N:11]=2)=[CH:15][CH:14]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.153 g
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Type
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reactant
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|
Smiles
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OC1=C(C(C(=O)O)=CC=C1)N
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
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0.603 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C(=O)Cl)C=C1
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Step Three
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Name
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Quantity
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0.275 g
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Step Four
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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CC1=CC=C(C=C1)S(=O)(=O)O
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Step Five
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Name
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|
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Quantity
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100 mL
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|
Type
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solvent
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Smiles
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O
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Step Six
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Name
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|
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Quantity
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20 mL
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|
Type
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reactant
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Smiles
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Cl
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Name
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|
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Quantity
|
50 mL
|
|
Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The resulting mixture was stirred at room temperature for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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then heated to 80° C. for 1 hr
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|
Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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After this time the reaction was cooled
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CUSTOM
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Type
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CUSTOM
|
|
Details
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Subsequent separation of the layers
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CUSTOM
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Type
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CUSTOM
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|
Details
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drying the
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FILTRATION
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Type
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FILTRATION
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|
Details
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organic over anhydrous magnesium sulfate and filtration
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CUSTOM
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Type
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CUSTOM
|
|
Details
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afforded a solution
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CUSTOM
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Type
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CUSTOM
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Details
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After removal of the solvent
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in toluene (20 mL)
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction mixture was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux overnight
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|
Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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After this time the reaction was cooled
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CUSTOM
|
Type
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CUSTOM
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|
Details
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the organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to a solid
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
|
product
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Smiles
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C(C)(=O)[O-]
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Name
|
|
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Type
|
product
|
|
Smiles
|
BrC1=CC=C(C=C1)C=1OC=2C(N1)=C(C=CC2)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.075 g | |
| YIELD: PERCENTYIELD | 24% | |
| YIELD: CALCULATEDPERCENTYIELD | 47.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
